Cas no 314248-57-2 (Tert-butyl 5-chloro-3-formyl-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 5-chloro-3-formyl-1H-indole-1-carboxylate
• CAS No: 314248-57-2
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• MDL: MFCD16037194
• CID: 2149667
• PubChem ID: 71466818
• Update Time: 2024-11-04

Tert-butyl 5-chloro-3-formyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-3-formyl-1H-indole-1-carboxylate
• 1H-INDOLE-1-CARBOXYLIC ACID,5-CHLORO-3-FORMYL-,1,1-DIMETHYLETHYL ESTER
• KRYAFOHUXHSOOX-UHFFFAOYSA-N
• 1H-INDOLE-1-CARBOXYLIC ACID,5-CHLORO-3-FORMYL-,1,1
• 3-Formyl-5-chloro-1H-indole-1-carboxylic acid tert-butyl ester
• SCHEMBL2454469
• tert-butyl 5-chloro-3-formylindole-1-carboxylate
• 314248-57-2
• D87258
• DB-335746
• Tert-butyl 5-chloro-3-formyl-1H-indole-1-carboxylate

• MDL： MFCD16037194
• Inchi： 1S/C14H14ClNO3/c1-14(2,3)19-13(18)16-7-9(8-17)11-6-10(15)4-5-12(11)16/h4-8H,1-3H3
• InChI Key： KRYAFOHUXHSOOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.0662210g/mol
• Monoisotopic Mass: 279.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids